1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2-amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C10H13ClN4O2/c11-7-5-8(14-10(12)13-7)15-3-1-6(2-4-15)9(16)17/h5-6H,1-4H2,(H,16,17)(H2,12,13,14)
• InChI Key: YMVCQMHKEMGIRT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=CC(=NC(=N2)N)Cl
• Molecular Formula: C10H13ClN4O2
• Molecular Weight: 256.69 g/mol

Description

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid is a heterocyclic compound that features a pyrimidine ring substituted with an amino group and a chlorine atom, as well as a piperidine ring with a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving appropriate precursors such as 2,4-dichloropyrimidine and an amine source.

Substitution Reactions:

Formation of the Piperidine Ring: The piperidine ring can be constructed via cyclization reactions involving suitable precursors.

Introduction of the Carboxylic Acid Group: The carboxylic acid group can be introduced through carboxylation reactions or by using carboxyl-containing starting materials.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms, potentially altering its functional groups.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new substituents onto the pyrimidine or piperidine rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Biological Research: It may be used as a tool compound to study biological pathways and mechanisms.

Industrial Applications: The compound can be used in the synthesis of more complex molecules for various industrial applications, including agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and chlorine substituents on the pyrimidine ring can participate in hydrogen bonding and electrostatic interactions, while the piperidine ring provides structural stability. These interactions can modulate the activity of the target molecules, leading to desired biological effects.

Comparison with Similar Compounds

Pyrimidine Derivatives: Compounds such as 2-amino-4,6-dichloropyrimidine and 2-amino-4-chloropyrimidine share structural similarities with 1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid.

Piperidine Derivatives: Compounds like piperidine-4-carboxylic acid and its derivatives are structurally related.

Uniqueness: 1-(2-Amino-6-chloropyrimidin-4-yl)piperidine-4-carboxylic acid is unique due to the specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.